N-benzyl-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-benzyl-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C20H20N2O2/c1-3-22(13-15-9-5-4-6-10-15)20(24)19(23)18-14(2)21-17-12-8-7-11-16(17)18/h4-12,21H,3,13H2,1-2H3
• InChI Key: FHRIYMVSXIGLGA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)C(=O)C2=C(NC3=CC=CC=C32)C
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

N-benzyl-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, also known as MEAI, is a synthetic compound that belongs to the class of indole-based compounds. It has been studied for its potential therapeutic applications in various medical fields, including cancer, neurodegenerative disorders, and inflammation.

Scientific Research Applications

Antimicrobial Activity

Research on N-benzyl-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide and related compounds has shown promising results in antimicrobial applications. Prasad (2017) synthesized a series of compounds including those with indole structures similar to N-benzyl-N-ethyl-2-oxoacetamide and found them effective in antimicrobial activity (Prasad, 2017).

Anticancer Properties

Research also indicates potential applications in cancer treatment. Horishny et al. (2020) synthesized N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides, chemically related to N-benzyl-N-ethyl-2-oxoacetamide, and observed promising anticancer activities (Horishny et al., 2020).

Cannabinoid Receptor Ligands

A study by Moldovan et al. (2017) reported the synthesis of a series of indol-3-yl-oxoacetamides, closely related to N-benzyl-N-ethyl-2-oxoacetamide, and found that these compounds were potent and selective ligands for the cannabinoid receptor type 2 (Moldovan et al., 2017).

Potential as Antiallergic Agents

Menciu et al. (1999) developed a series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides, which includes structural analogs of N-benzyl-N-ethyl-2-oxoacetamide, demonstrating significant antiallergic properties (Menciu et al., 1999).

Neuroprotective and Antioxidant Effects

Pachón-Angona et al. (2019) synthesized compounds related to N-benzyl-N-ethyl-2-oxoacetamide, revealing potent antioxidant capacity and neuroprotective effects against cell death induced by oxidative stress, suggesting potential for treating neurodegenerative diseases (Pachón-Angona et al., 2019).

Dual Inhibitor of Cholinesterase and Monoamine Oxidase

Bautista-Aguilera et al. (2014) explored indole derivatives, chemically similar to N-benzyl-N-ethyl-2-oxoacetamide, and identified them as dual inhibitors of cholinesterase and monoamine oxidase, suggesting potential for treating conditions like Alzheimer’s disease (Bautista-Aguilera et al., 2014).